N-(4-Aminocyclohexyl)-N-methyl-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide;hydrochloride
Description
N-(4-Aminocyclohexyl)-N-methyl-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide;hydrochloride is a useful research compound. Its molecular formula is C19H29ClN2O and its molecular weight is 336.9. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Transformations
- A study detailed a regioselective oxidation process involving N-indan-4-yl-acetamide or N-(5,6,7,8-tetrahydronaphthalen-1-yl)acetamide, leading to the production of 7-aminoindan-1-one or 8-aminotetral-1-one. These amino ketones were subsequently converted into 7-haloindanone or 8-halotetralone, showcasing a method for producing halo-substituted derivatives of similar compounds (Nguyen et al., 2003).
- Another synthesis route for related compounds involved the preparation of N-(3,4-Dihydronaphthalene-1-Yl)Acetamide from ketones, demonstrating a method for generating enamides from ketones which could potentially be applied to similar chemical entities (Zhao et al., 2011).
- Research on the synthesis and photoreactivity of hexahydronaphthalen-1(2H)-ones to (Z)-1,2-Dichloroethylene has provided insights into the chemical behavior and potential applications of tetrahydronaphthalen derivatives in photochemical reactions (Rae & Umbrasas, 1975).
Chemical Properties and Analysis
- A detailed study on N-(4-((3-Methyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl)selanyl)phenyl)acetamide explored its structure, hydrogen, stacking, and halogen bonding interactions. This research highlighted the compound's cytotoxicity against specific cell lines and evaluated its redox profile, offering a comprehensive understanding of its chemical and biological interactions (Gouda et al., 2022).
Properties
IUPAC Name |
N-(4-aminocyclohexyl)-N-methyl-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H28N2O.ClH/c1-21(18-10-8-17(20)9-11-18)19(22)13-14-6-7-15-4-2-3-5-16(15)12-14;/h2-5,14,17-18H,6-13,20H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QJIIWCYNBNTLNG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCC(CC1)N)C(=O)CC2CCC3=CC=CC=C3C2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H29ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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